Cas no 2680887-06-1 (tert-butyl 4-N-(cyclopropylmethyl)acetamido-4-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-N-(cyclopropylmethyl)acetamido-4-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 2680887-06-1
• MF: C₁₇H₃₀N₂O₄
• MW: 326.431105136871
• CID: 5626844
• PubChem ID: 165926043
• Update Time: 2025-05-22

tert-butyl 4-N-(cyclopropylmethyl)acetamido-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28308973
• tert-butyl 4-[N-(cyclopropylmethyl)acetamido]-4-(hydroxymethyl)piperidine-1-carboxylate
• 2680887-06-1
• tert-butyl 4-N-(cyclopropylmethyl)acetamido-4-(hydroxymethyl)piperidine-1-carboxylate

• Inchi： 1S/C17H30N2O4/c1-13(21)19(11-14-5-6-14)17(12-20)7-9-18(10-8-17)15(22)23-16(2,3)4/h14,20H,5-12H2,1-4H3
• InChI Key： BLDAKXZYSSFMTK-UHFFFAOYSA-N
• SMILES： OCC1(CCN(C(=O)OC(C)(C)C)CC1)N(C(C)=O)CC1CC1

Computed Properties

• Exact Mass: 326.22055744g/mol
• Monoisotopic Mass: 326.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 4-N-(cyclopropylmethyl)acetamido-4-(hydroxymethyl)piperidine-1-carboxylate

tert-butyl 4-N-(cyclopropylmethyl)acetamido-4-(hydroxymethyl)piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-N-(cyclopropylmethyl)acetamido-4-(hydroxymethyl)piperidine-1-carboxylate, with the CAS number 2680887-06-1, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development. The molecule's structure incorporates a piperidine ring, which is a six-membered cyclic amine, and is substituted with several functional groups that contribute to its chemical reactivity and biological activity.

The name of the compound itself provides a detailed description of its structure. The piperidine ring is a key component, with substituents at the 4-position. One substituent is an N-(cyclopropylmethyl)acetamido group, which introduces both amide functionality and a cyclopropylmethyl chain. This group is known to enhance the molecule's stability and bioavailability. Additionally, the piperidine ring also bears a hydroxymethyl group at the same position, which can participate in hydrogen bonding and influence the molecule's solubility and pharmacokinetic properties.

The tert-butyl group attached to the piperidine ring serves as an ester moiety, providing steric protection to the carboxylic acid group during synthesis. This protection is crucial in organic synthesis to prevent unwanted side reactions and ensure the formation of the desired product. The tert-butyl ester can later be removed under specific conditions to regenerate the free carboxylic acid, making this compound versatile in synthetic applications.

Recent studies have highlighted the potential of this compound in drug design, particularly in targeting specific enzymes and receptors. The combination of a piperidine ring with various substituents makes it an ideal candidate for modulating biological activity. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules, including kinase inhibitors and GPCR modulators.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the piperidine ring typically involves cyclization reactions, such as nucleophilic substitution or intramolecular amide formation. The introduction of substituents like the cyclopropylmethyl acetamido group and hydroxymethyl group requires careful planning to ensure regioselectivity and stereocontrol.

The chemical stability of this compound has been extensively studied under various conditions. It has been found to be stable under mild acidic or basic conditions but may undergo hydrolysis under harsh conditions, particularly at elevated temperatures or prolonged exposure to aqueous environments. This information is critical for its storage and handling in both laboratory settings and industrial applications.

In terms of applications, this compound has shown promise in medicinal chemistry as a building block for more complex molecules. Its ability to form hydrogen bonds due to the hydroxymethyl group makes it suitable for interactions with biological targets such as proteins and nucleic acids. Additionally, its stereochemistry can be manipulated during synthesis to optimize its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

The latest research on this compound has focused on its potential as an intermediate in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. By modifying specific functional groups or introducing new substituents, researchers aim to enhance its therapeutic potential while minimizing off-target effects.

In conclusion, tert-butyl 4-N-(cyclopropylmethyl)acetamido-4-(hydroxymethyl)piperidine-1-carboxylate represents a valuable molecule in contemporary organic chemistry and pharmacology. Its unique structure, synthetic versatility, and potential for biological modulation make it an important subject for further investigation. As research continues to uncover new applications and optimizations for this compound, it holds great promise for advancing both academic understanding and practical therapeutic development.